Cas no 64603-55-0 (1-Propanone, 1-(3,5-dibromo-2,4-dihydroxyphenyl)-)

• Product Name: 1-Propanone, 1-(3,5-dibromo-2,4-dihydroxyphenyl)-
• CAS No: 64603-55-0
• MF: C₉H₈Br₂O₃
• MW: 323.966021537781
• CID: 389673
• PubChem ID: 46706054
• Update Time: 2025-04-19

1-Propanone, 1-(3,5-dibromo-2,4-dihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3,5-dibromo-2,4-dihydroxyphenyl)-
• 1-(3,5-dibromo-2,4-dihydroxyphenyl)propan-1-one
• CHEMBL3274366
• 64603-55-0
• DTXSID30673726

• Inchi： 1S/C9H8Br2O3/c1-2-6(12)4-3-5(10)9(14)7(11)8(4)13/h3,13-14H,2H2,1H3
• InChI Key： FDAHTYZHIVVLPT-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1O)C(CC)=O)Br)O

Computed Properties

• Exact Mass: 323.88197g/mol
• Monoisotopic Mass: 321.88402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.5Ų